![molecular formula C15H17ClN2O2 B3964273 1-(4-chlorophenoxy)-3-[(4-methyl-2-pyridinyl)amino]-2-propanol](/img/structure/B3964273.png)
1-(4-chlorophenoxy)-3-[(4-methyl-2-pyridinyl)amino]-2-propanol
Overview
Description
1-(4-chlorophenoxy)-3-[(4-methyl-2-pyridinyl)amino]-2-propanol, also known as ICI 118,551, is a selective beta-2 adrenergic receptor antagonist. It is commonly used in scientific research to study the role of beta-2 adrenergic receptors in various physiological and pathological conditions.
Mechanism of Action
1-(4-chlorophenoxy)-3-[(4-methyl-2-pyridinyl)amino]-2-propanol 118,551 works by selectively blocking the beta-2 adrenergic receptors, which are found in various tissues including the lungs, heart, and skeletal muscle. By blocking these receptors, this compound 118,551 can inhibit the effects of adrenaline and other catecholamines, which are responsible for increasing heart rate, dilating airways, and other physiological responses.
Biochemical and Physiological Effects:
This compound 118,551 has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce airway hyperresponsiveness in models of asthma and COPD. It has also been shown to reduce cardiac output and blood pressure in models of heart failure.
Advantages and Limitations for Lab Experiments
1-(4-chlorophenoxy)-3-[(4-methyl-2-pyridinyl)amino]-2-propanol 118,551 is a highly selective beta-2 adrenergic receptor antagonist, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. However, it is important to note that this compound 118,551 has limitations in terms of its selectivity, and may also interact with other receptors and ion channels. Additionally, the effects of this compound 118,551 may vary depending on the species and model used in experiments.
Future Directions
There are a number of potential future directions for research involving 1-(4-chlorophenoxy)-3-[(4-methyl-2-pyridinyl)amino]-2-propanol 118,551. One area of interest is the role of beta-2 adrenergic receptors in cancer, as these receptors have been shown to be involved in tumor growth and metastasis. Additionally, there is interest in developing more selective beta-2 adrenergic receptor antagonists, which could have improved efficacy and fewer side effects compared to current drugs. Finally, there is interest in developing novel therapies that target beta-2 adrenergic receptors in combination with other pathways, in order to achieve greater therapeutic benefit.
Scientific Research Applications
1-(4-chlorophenoxy)-3-[(4-methyl-2-pyridinyl)amino]-2-propanol 118,551 is commonly used in scientific research to study the role of beta-2 adrenergic receptors in various physiological and pathological conditions. It has been used to investigate the role of beta-2 adrenergic receptors in asthma, chronic obstructive pulmonary disease (COPD), heart failure, and other conditions.
properties
IUPAC Name |
1-(4-chlorophenoxy)-3-[(4-methylpyridin-2-yl)amino]propan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O2/c1-11-6-7-17-15(8-11)18-9-13(19)10-20-14-4-2-12(16)3-5-14/h2-8,13,19H,9-10H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHQUTNOYMLODJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NCC(COC2=CC=C(C=C2)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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